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Compound of Interest

Compound Name: Boc-Cys(Npys)-OH

Cat. No.: B558590

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Na-Boc-S-(3-nitro-2-
pyridylthio)-L-cysteine (Boc-Cys(Npys)-OH), a critical reagent in peptide chemistry and drug
development. This document details its commercial availability, key chemical properties, and
established experimental protocols for its application in solid-phase peptide synthesis (SPPS),
the formation of unsymmetrical disulfide bonds, and its role in immunological studies.

Commercial Availability and Suppliers

Boc-Cys(Npys)-OH is readily available from a variety of chemical suppliers catering to the
research and pharmaceutical industries. The purity and available quantities can vary between
suppliers, and it is recommended to request lot-specific data for critical applications.

Table 1: Prominent Suppliers of Boc-Cys(Npys)-OH
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Molecular
. . Molecular .
Supplier Purity CAS Number Weight ( g/mol
Formula

)
Sigma-Aldrich =99.0% (TLC) 76880-29-0 C13H17N306S:2 375.42
Bachem 375.43[1]
Advanced

76880-29-0
ChemTech
ChemScene =>98% 76880-29-0 C13H17N306S:2 375.42
Santa Cruz
_ 76880-29-0 C13H17N306S:2 375.42

Biotechnology
Dabos --- 76880-29-0 C13H17N306S2 375.43[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of Boc-Cys(Npys)-OH is essential
for its proper handling, storage, and application in chemical reactions.

Table 2: Key Physicochemical Data for Boc-Cys(Npys)-OH
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Property Value Reference
Appearance White solid [1]
Melting Point ~160 °C (decomposition)

[0]20/D —-94+5°, ¢ = 1% in

Optical Activity thanol
methano

Storage Temperature 2-8°C

B Soluble in organic solvents like
Solubility . [3]

Stable in trifluoroacetic acid
(TFA):CH2Cl2 (1:1) and
Stability anhydrous hydrogen fluoride [2][4][5]
(HF).[2][4] Unstable to
piperidine.[5]

Core Applications and Experimental Protocols

Boc-Cys(Npys)-OH is a versatile reagent with primary applications in peptide synthesis,
particularly for the directed formation of disulfide bonds.

Solid-Phase Peptide Synthesis (SPPS)

In SPPS, Boc-Cys(Npys)-OH is a crucial building block for introducing a cysteine residue with
a protected thiol group that can be selectively activated for disulfide bond formation. Due to the
lability of the Npys group to piperidine, it is typically incorporated at the N-terminus of a peptide
synthesized using Fmoc-based chemistry.[S5] However, it is fully compatible with Boc-based
SPPS strategies.[6][7]

This protocol outlines the manual coupling of Boc-Cys(Npys)-OH to a resin-bound peptide.
Materials:
o Peptidyl resin (25 pumol)

e Boc-Cys(Npys)-OH (93.5 mg, 10 equiv.)
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HATU (90.3 mg, 9.5 equiv.)

DIEA (87 uL, 20 equiv.)

N-Methyl-2-pyrrolidone (NMP)

Dichloromethane (DCM)

Procedure:

Wash the 25 pmol of peptidyl resin with 3 mL of NMP.

e Prepare a coupling solution by dissolving Boc-Cys(Npys)-OH, HATU, and DIEA in 2.5 mL of
NMP to a final concentration of 100 mM Boc-Cys(Npys)-OH.

e Add the coupling solution to the resin and stir the reactor for 4 hours.

» Drain the reactor and wash the resin with DCM (3 x 3 mL, 30 s each) and NMP (3 x 3 mL, 30
s each).

) . q Couple Boc-Cys(Npys)-OH q g . . .
Peptidyl Resin Wash with NMP (HATU, DIEA in NMP) Wash with DCM and NMP Boc-Cys(Npys)-Peptidyl Resin

Click to download full resolution via product page

Figure 1: Workflow for coupling Boc-Cys(Npys)-OH in SPPS.

Formation of Unsymmetrical Disulfide Bonds

A primary application of Boc-Cys(Npys)-OH is the formation of unsymmetrical disulfide bonds.
The Npys group acts as a thiol-activating group, reacting selectively with a free thiol from
another molecule (e.g., a peptide, protein, or small molecule) to form a stable disulfide linkage.
[2][4] This reaction is efficient over a wide pH range.[4]

This protocol describes the reaction between a peptide containing a Cys(Npys) residue and
another peptide with a free cysteine.

Materials:
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o Ac-Cys(Npys)-Peptide-NHz (e.g., Ac-Cys(Npys)-Gly-Glu(OBzl)-GIn-His(Tos)-His(Tos)-Pro-
Gly-Gly-Gly-Ala-Lys[Z(CI)]-GIn-Ala-NHz) (10 umol)

e Ac-Peptide-Cys-NH:z (e.g., Ac-Gly-Glu(OBzl)-GIn-His(Tos)-His(Tos)-Pro-Gly-Gly-Gly-Ala-Lys-
[Z(CD]-GIn-Cys-NHz) (10 umol)

e 1 M Acetic Acid (AcOH)

Procedure:

Dissolve the Cys(Npys)-containing peptide (16 mg, ~10 umol) and the free thiol-containing
peptide (14 mg, ~10 pmol) in 2.0 mL of 1 M AcOH.

Allow the reaction to proceed for 48 hours at room temperature.

Monitor the reaction progress by analytical HPLC. The reaction is expected to be >90%
complete after 21 hours.

Purify the heterodimeric disulfide product by preparative HPLC.

Geptide-CyS(prsD

React in 1M AcOH ] f C
(Room Temperature 48hD—>(Punfy by HPLCHPeptlde-S-S-Peptlde)

Peptide'-SH

Click to download full resolution via product page

Figure 2: General workflow for unsymmetrical disulfide bond formation.

Native Chemical Ligation (NCL)

In the field of chemical protein synthesis, Boc-Cys(Npys)-OH can be utilized to introduce an N-
terminal cysteine residue, a prerequisite for native chemical ligation. NCL allows for the
assembly of large proteins from smaller, unprotected peptide fragments.[8] The Cys(Npys)
residue can be converted to a free cysteine on the solid support prior to cleavage or after,
depending on the overall synthetic strategy.
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Identification of T-Cell Epitopes

Boc-Cys(Npys)-OH serves as a valuable reagent for studying thiol-containing T-cell epitopes.
Some epitopes lose their activity when their free thiol groups are irreversibly blocked. By
reacting free cysteines with Boc-Cys(Npys)-OH, a disulfide-like moiety is formed. This
modification protects the cysteine from oxidation while being susceptible to reduction by
antigen-presenting cells, which is necessary for the activity of thiol-dependent T-cell epitopes.

[9]
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Figure 3: Logic for using Boc-Cys(Npys)-OH in T-cell epitope identification.
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Conclusion

Boc-Cys(Npys)-OH is an indispensable tool for chemists and biologists engaged in peptide
and protein research and development. Its commercial availability and well-documented utility
in forming specific disulfide bonds make it a reagent of choice for constructing complex
biomolecules with defined structures and functions. The experimental protocols and workflows
provided in this guide offer a starting point for the successful application of this versatile
compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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